N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-(pentyloxy)benzamide

• IUPAC Name: N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-4-pentoxybenzamide
• InChI: InChI=1S/C25H26N2O3/c1-3-5-6-16-30-18-12-10-17(11-13-18)24(28)26-21-14-15-22-23-19(21)8-7-9-20(23)25(29)27(22)4-2/h7-15H,3-6,16H2,1-2H3,(H,26,28)
• InChI Key: UCEFZADXHCGVKL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C(=O)NC2=C3C=CC=C4C3=C(C=C2)N(C4=O)CC
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol
• CAS No.: 477555-01-4

Description

N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-(pentyloxy)benzamide is a useful research compound. Its molecular formula is C25H26N2O3 and its molecular weight is 402.494. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Histone Deacetylase Inhibition and Neuroprotection

One area of research that could be related to the applications of "N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-4-(pentyloxy)benzamide" is the development of histone deacetylase (HDAC) inhibitors. For instance, a study on 5-aroylindoles, which share a part of the structural framework with the compound , demonstrated that these compounds could selectively inhibit HDAC6. This inhibition leads to decreased levels of phosphorylated tau proteins and their aggregation, offering neuroprotective activity and potential for treating Alzheimer's disease (Lee et al., 2018).

Novel Synthesis Approaches

Another aspect of research focuses on novel synthetic approaches that could facilitate the development of similar compounds. For example, the use of OxymaPure/DIC has been explored for synthesizing a series of α-ketoamide derivatives, showcasing advancements in synthesis methodologies that could be applicable to the synthesis of "this compound" and related compounds (El‐Faham et al., 2013).

Therapeutic Potential and Biological Activities

The research on structurally similar compounds also hints at potential therapeutic applications. For instance, studies on derivatives of N-(1-ethyl-2-pyrrolidinylmethyl)-4,5-dihydro-1H-benzo[g]indole-3-carboxamide have explored their binding affinity to dopamine D(2)-like receptors, indicating potential for developing antipsychotic drugs (Pinna et al., 2002).